Cas no 942148-12-1 (tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate)

• Product Name: tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate
• CAS No: 942148-12-1
• MF: C₁₇H₂₄N₂O₂
• MW: 288.384664535522
• MDL: MFCD18642771
• CID: 835436
• PubChem ID: 57817593
• Update Time: 2024-10-25

tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate
• tert-butyl 3-(1-amino-2-methylpropan-2-yl)indole-1-carboxylate
• 1,1-Dimethylethyl 3-(2-amino-1,1-dimethylethyl)-1H-indole-1-carboxylate (ACI)
• AKOS016011397
• QKNNTRWRJFJHCT-UHFFFAOYSA-N
• 942148-12-1
• DB-352855
• SCHEMBL4517096
• CS-13693
• CS-M0666
• 3-(2-amino-1,1-dimethyl-ethyl)-indole-1-carboxylic acid tert-butyl ester
• DTXSID90727996
• tert-butyl3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate

• MDL： MFCD18642771
• Inchi： 1S/C17H24N2O2/c1-16(2,3)21-15(20)19-10-13(17(4,5)11-18)12-8-6-7-9-14(12)19/h6-10H,11,18H2,1-5H3
• InChI Key： QKNNTRWRJFJHCT-UHFFFAOYSA-N
• SMILES： O=C(N1C2C(=CC=CC=2)C(C(CN)(C)C)=C1)OC(C)(C)C

Computed Properties

• Exact Mass: 288.183778013g/mol
• Monoisotopic Mass: 288.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 387
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.2Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 409.7±37.0 °C at 760 mmHg
• Flash Point: 201.6±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

tert-Butyl 3-(1-amino-2-methylpropan-2-yl)-1H-indole-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)